Cas no 2227734-71-4 ((1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227734-71-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6419873
• PubChem ID: 92845862
• Update Time: 2025-06-12

(1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• (1S)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1795862
• 2227734-71-4

• Inchi： 1S/C8H14N2O/c1-6(2)10-5-8(4-9-10)7(3)11/h4-7,11H,1-3H3/t7-/m0/s1
• InChI Key： YBUMCXWPWYYQFA-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227734-71-4)

The compound (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227734-71-4) is a chiral alcohol derivative featuring a pyrazole ring, a structural motif widely recognized in medicinal chemistry and agrochemical applications. Its unique stereochemistry at the 1-position and the presence of an isopropyl group make it a valuable intermediate for synthesizing enantioselective catalysts, pharmaceutical ingredients, and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have amplified interest in such chiral building blocks, as they enable efficient asymmetric transformations with minimal environmental impact.

Researchers and industries frequently search for "CAS 2227734-71-4 suppliers" or "(1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol synthesis" to explore its commercial availability and scalable production methods. The compound’s chiral purity is critical for applications in drug discovery, where enantiomeric excess (ee) directly influences biological activity. Computational studies, such as molecular docking and QSAR modeling, often utilize this scaffold to design novel inhibitors targeting enzymes like kinases or G-protein-coupled receptors (GPCRs), addressing current demands in precision medicine.

In the context of material science, (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol serves as a precursor for ligand design in metal-organic frameworks (MOFs) and catalysts. Its hydrogen-bonding capability and steric hindrance from the isopropyl group enhance selectivity in polymerization reactions, aligning with the growing focus on high-performance polymers. Questions like "How to characterize CAS 2227734-71-4 by NMR?" or "Applications of chiral pyrazole derivatives" reflect user interest in analytical validation and industrial utility.

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further boost its adoption in high-throughput workflows. As AI-driven drug design gains traction, datasets incorporating 2227734-71-4 help train algorithms to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in cheminformatics. Regulatory compliance, such as REACH and GMP certification, is another frequent query, underscoring its relevance in pharmaceutical manufacturing.

Emerging applications in crop protection also leverage the pyrazole core of (1S)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol, particularly in developing biodegradable pesticides. Searches for "SAR studies of pyrazole alcohols" highlight its role in optimizing bioactivity while minimizing ecological footprint. Collaborative efforts between academia and industry continue to uncover novel derivatives, positioning this compound as a cornerstone in innovation-driven chemistry.